Cas no 34728-60-4 (2-(Diethylamino)ethyl 2-methylprop-2-enoate;ethyl prop-2-enoate;methyl 2-methylprop-2-enoate)
34728-60-4 structure
Product Name:2-(Diethylamino)ethyl 2-methylprop-2-enoate;ethyl prop-2-enoate;methyl 2-methylprop-2-enoate
CAS No:34728-60-4
MF:C20H35NO6
MW:385.495006799698
CID:317921
Update Time:2023-08-02
2-(Diethylamino)ethyl 2-methylprop-2-enoate;ethyl prop-2-enoate;methyl 2-methylprop-2-enoate Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 2-methyl-, 2-(diethylamino)ethyl ester, polymer with ethyl 2-propenoate and methyl 2-methyl-2-propenoate
- 2-(diethylamino)ethyl 2-methylprop-2-enoate,ethyl prop-2-enoate,methyl 2-methylprop-2-enoate
- Methyl methacrylate, polymer with ethyl acrylate, (methacrylic acid, 2-(diethylamino)ethyl ester)
- N-OCTYL ACID PHOSPHATE
- 2-(Diethylamino)ethyl 2-methylprop-2-enoate;ethyl prop-2-enoate;methyl 2-methylprop-2-enoate
-
- Inchi: 1S/C10H19NO2.2C5H8O2/c1-5-11(6-2)7-8-13-10(12)9(3)4;1-4(2)5(6)7-3;1-3-5(6)7-4-2/h3,5-8H2,1-2,4H3;1H2,2-3H3;3H,1,4H2,2H3
- InChI Key: IBGDOYIDDXDLEP-UHFFFAOYSA-N
- SMILES: O(C(C(=C)C)=O)CCN(CC)CC.O(C(C=C)=O)CC.O(C)C(C(=C)C)=O
Computed Properties
- Exact Mass: 385.246
- Monoisotopic Mass: 385.246
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 12
- Complexity: 344
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 82.1
Experimental Properties
- Boiling Point: 239.3°Cat760mmHg
- Flash Point: 81°C
2-(Diethylamino)ethyl 2-methylprop-2-enoate;ethyl prop-2-enoate;methyl 2-methylprop-2-enoate Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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